Cas no 2877639-10-4 (4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole)

• Product Name: 4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole
• CAS No: 2877639-10-4
• MF: C₁₃H₁₃N₅OS
• MW: 287.340220212936
• CID: 5330319
• PubChem ID: 165435707
• Update Time: 2025-06-30

4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole
• 2877639-10-4
• AKOS040862464
• F6744-9716
• 4-Methoxy-2-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]benzothiazole

• Inchi： 1S/C13H13N5OS/c1-19-10-3-2-4-11-12(10)16-13(20-11)17-7-9(8-17)18-14-5-6-15-18/h2-6,9H,7-8H2,1H3
• InChI Key： OEOQHEZGIOBZOD-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(OC)=C2N=C1N1CC(N2N=CC=N2)C1

Computed Properties

• Exact Mass: 287.08408123g/mol
• Monoisotopic Mass: 287.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.9±55.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole

4-Methoxy-2-[3-(2H-1,2,3-Triazol-2-Yl)Azetidin-1-Yl]-1,3-Benzothiazole: A Comprehensive Overview

4-Methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole (CAS No. 2877639-10-4) is a highly specialized organic compound with a unique structure that combines a benzothiazole core with functional groups such as a methoxy substituent and a triazole-containing azetidine ring. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The benzothiazole moiety is known for its versatility in biological interactions, while the triazole group adds additional functionality, making this compound a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The incorporation of a methoxy group at the 4-position of the benzothiazole ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Furthermore, the presence of a triazole-containing azetidine ring at the 2-position introduces unique steric and electronic properties that can be exploited for targeted drug delivery systems or as scaffolds for enzyme inhibitors.

The synthesis of 4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of copper-catalyzed azide alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring within the molecule.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its role as a potential modulator in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural uniqueness of 4-methoxy-2-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,3-benzothiazole also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for use in biosensors and nanotechnology. The triazole group plays a crucial role in these applications due to its strong hydrogen bonding capabilities and resistance to environmental factors such as temperature and humidity.

From an environmental standpoint, researchers have conducted extensive toxicity studies to assess the safety profile of this compound. Results indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 4-methoxy-2-[3-(2H-1,2,3-triazol-2-Yl)Azetidin-Yl]-1,3-Benzothiazole (CAS No. 2877639-10-) represents a significant advancement in organic synthesis and material design. Its unique structure offers multiple avenues for exploration in both therapeutic development and advanced materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.